Cas no 74975-54-5 ( )

• Product Name: &nbsp
• CAS No: 74975-54-5
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 980763
• PubChem ID: 5995948
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC-298202
• NSC298202
• 74975-54-5
• DTXSID80421714
• 1-Octen-3-one, (E)-
•  

• Inchi： 1S/C15H20O/c1-3-4-8-13(2)15(16)12-11-14-9-6-5-7-10-14/h5-7,9-13H,3-4,8H2,1-2H3/b12-11+
• InChI Key： FSBZDSXGWFRMCO-VAWYXSNFSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)C(C)CCCC

Computed Properties

• Exact Mass: 216.151415257g/mol
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų